4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine

• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-(3,4-dichlorophenyl)methanimine
• InChI: InChI=1S/C18H18Cl3N3/c19-16-4-1-14(2-5-16)13-23-7-9-24(10-8-23)22-12-15-3-6-17(20)18(21)11-15/h1-6,11-12H,7-10,13H2/b22-12+
• InChI Key: VMQKJLKNLNYERK-WSDLNYQXSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H18Cl3N3
• Molecular Weight: 382.7 g/mol

Description

4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is also known as DCPIB, which is an acronym for its chemical name. In

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine involves the inhibition of VRACs in astrocytes. VRACs are involved in the regulation of cell volume and are also responsible for the release of gliotransmitters. Inhibition of VRACs leads to a decrease in the release of gliotransmitters, which in turn leads to an improvement in cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In addition to its effect on VRACs, it has been shown to have an inhibitory effect on the transient receptor potential melastatin 7 (TRPM7) channel. This channel is involved in the regulation of cellular magnesium homeostasis and has been shown to play a role in various physiological processes, including cardiac function and neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine is its specificity for VRACs and TRPM7 channels. This specificity allows for targeted inhibition of these channels without affecting other cellular processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine. One area of interest is its potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential application in the field of cancer research, where it has been shown to have an inhibitory effect on cancer cell proliferation. Further research is needed to explore these potential applications and to optimize the synthesis and formulation of this compound for use in these fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. Its specificity for VRACs and TRPM7 channels makes it a promising candidate for targeted inhibition in these channels. Further research is needed to explore its potential applications in the treatment of neurodegenerative diseases and in the field of cancer research.

Scientific Research Applications

4-(4-chlorobenzyl)-N-(3,4-dichlorobenzylidene)-1-piperazinamine has been extensively studied for its potential application in various fields. One of the most promising applications is in the field of neuroscience, where it has been shown to inhibit the volume-regulated anion channels (VRACs) in astrocytes. This inhibition leads to a decrease in the release of gliotransmitters, which are involved in the regulation of synaptic transmission. This effect has been shown to improve the cognitive function of mice in various behavioral tests.